Cas no 941945-56-8 (N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide)

• Product Name: N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide
• CAS No: 941945-56-8
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5501974
• PubChem ID: 7688084
• Update Time: 2025-06-22

N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide
• AKOS024467153
• F2786-0038
• N-methyl-N'-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• VU0499111-1
• 941945-56-8
• N1-methyl-N2-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

• Inchi： 1S/C13H17N3O4S/c1-14-12(17)13(18)15-10-6-5-9-4-3-7-16(11(9)8-10)21(2,19)20/h5-6,8H,3-4,7H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key： KUXIZHOKXDRJGE-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=C(C=CC=2CCC1)NC(C(NC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Additional information on N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide

N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8): An Overview

N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of tetrahydroquinoline and features a unique structural arrangement that includes a methanesulfonyl group and a methylamino group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) is characterized by its complex aromatic and aliphatic moieties. The tetrahydroquinoline ring system provides a rigid scaffold that can interact with biological targets through specific binding interactions. The methanesulfonyl group adds polarity and potential hydrogen bonding capabilities, while the methylamino group enhances the compound's basicity and solubility. These structural features collectively contribute to the compound's pharmacological profile and its potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) in various cellular and animal models. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases that are implicated in the progression of Alzheimer's disease and Parkinson's disease. The mechanism of action involves the binding of the compound to the active site of these enzymes, thereby disrupting their catalytic function.

In addition to its neuroprotective properties, N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) has also been investigated for its potential anticancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide could be developed into a novel therapeutic agent for treating certain types of cancer.

The pharmacokinetic properties of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and can penetrate the blood-brain barrier effectively, which is crucial for targeting central nervous system disorders. Additionally, the compound shows low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

The synthesis of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) involves several well-established chemical reactions. The key steps include the formation of the tetrahydroquinoline ring system through a multistep synthesis involving cyclization reactions and functional group transformations. The introduction of the methanesulfonyl group is typically achieved through sulfonylation reactions using methanesulfonyl chloride or other sulfonylating agents. The final step involves coupling this intermediate with an appropriate amine to form the desired diamide product.

In conclusion, N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-methylethanediamide (CAS No. 941945-56-8) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating neurodegenerative diseases and cancer make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.